2-[4-Chloro-2-methyl-5-(1-pyrrolidinylsulfonyl)phenoxy]acetamide

• Molecular Formula: C13H17ClN2O4S
• Molecular Weight: 332.8 g/mol
• IUPAC Name: 2-(4-chloro-2-methyl-5-pyrrolidin-1-ylsulfonylphenoxy)acetamide
• InChI: InChI=1S/C13H17ClN2O4S/c1-9-6-10(14)12(7-11(9)20-8-13(15)17)21(18,19)16-4-2-3-5-16/h6-7H,2-5,8H2,1H3,(H2,15,17)
• InChI Key: HIXPIKPQYGMYIZ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1OCC(=O)N)S(=O)(=O)N2CCCC2)Cl
• solubility: 49.9 [ug/mL]

Description

2-[4-Chloro-2-methyl-5-(1-pyrrolidinylsulfonyl)phenoxy]acetamide, also known as CP-690,550, is a small molecule drug that has been extensively studied for its potential therapeutic applications. It was first discovered by Pfizer in 2003 and later licensed to the pharmaceutical company, Pfizer Inc. for further development. This compound has shown promise in treating various autoimmune diseases, including rheumatoid arthritis, lupus, and multiple sclerosis.

Mechanism of Action

2-[4-Chloro-2-methyl-5-(1-pyrrolidinylsulfonyl)phenoxy]acetamide is a selective inhibitor of JAK3, which is a member of the JAK family of tyrosine kinases. JAK3 plays a crucial role in the signaling pathways of cytokines involved in immune responses. By inhibiting JAK3 activity, 2-[4-Chloro-2-methyl-5-(1-pyrrolidinylsulfonyl)phenoxy]acetamide can effectively suppress the activity of T cells and other immune cells, thereby reducing inflammation and preventing damage to the affected tissues.
Biochemical and Physiological Effects:
2-[4-Chloro-2-methyl-5-(1-pyrrolidinylsulfonyl)phenoxy]acetamide has been shown to have significant effects on the immune system, particularly on T cells. It can effectively suppress the activity of T cells, which are responsible for initiating and maintaining immune responses. This suppression of T cell activity leads to a reduction in inflammation and the prevention of tissue damage. 2-[4-Chloro-2-methyl-5-(1-pyrrolidinylsulfonyl)phenoxy]acetamide has also been shown to have a significant impact on the production of cytokines, which are involved in immune responses.

Advantages and Limitations for Lab Experiments

2-[4-Chloro-2-methyl-5-(1-pyrrolidinylsulfonyl)phenoxy]acetamide has several advantages for use in laboratory experiments. It is a small molecule drug that can be easily synthesized and purified, making it readily available for use in experiments. It also has a well-defined mechanism of action, which makes it easier to study its effects on the immune system. However, 2-[4-Chloro-2-methyl-5-(1-pyrrolidinylsulfonyl)phenoxy]acetamide also has some limitations. It can be toxic to certain cell types, such as hematopoietic stem cells, which can limit its use in certain experiments. Additionally, its effects on the immune system can be complex and difficult to study in vivo.

Future Directions

There are several future directions for research on 2-[4-Chloro-2-methyl-5-(1-pyrrolidinylsulfonyl)phenoxy]acetamide. One area of focus is the development of new formulations and delivery methods that can improve its efficacy and reduce its toxicity. Another area of interest is the exploration of its potential therapeutic applications in other autoimmune diseases, such as psoriasis and inflammatory bowel disease. Additionally, there is ongoing research into the development of new JAK inhibitors that can target other members of the JAK family, which could lead to the development of more effective treatments for autoimmune diseases.

Synthesis Methods

The synthesis of 2-[4-Chloro-2-methyl-5-(1-pyrrolidinylsulfonyl)phenoxy]acetamide involves several steps, starting with the reaction of 2,4-dichloro-5-methylphenol with sodium hydride to form the corresponding phenoxide. This intermediate is then reacted with 2-chloroacetyl chloride to produce 2-(2-chloroacetyl)-4-chloro-5-methylphenol. The next step involves the reaction of this intermediate with pyrrolidine-1-sulfonic acid to form the desired product, 2-[4-chloro-2-methyl-5-(1-pyrrolidinylsulfonyl)phenoxy]acetamide.

Scientific Research Applications

2-[4-Chloro-2-methyl-5-(1-pyrrolidinylsulfonyl)phenoxy]acetamide has been extensively studied for its potential therapeutic applications in the treatment of various autoimmune diseases. It has been shown to inhibit the activity of Janus kinase (JAK), which plays a key role in the signaling pathways of cytokines involved in immune responses. By inhibiting JAK activity, 2-[4-Chloro-2-methyl-5-(1-pyrrolidinylsulfonyl)phenoxy]acetamide can effectively suppress the immune system, thereby reducing inflammation and preventing damage to the affected tissues.